Cas no 40040-81-1 (2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)-)

2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)- structure
40040-81-1 structure
Product Name:2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)-
CAS No:40040-81-1
MF:C18H17N3O
MW:291.347083806992
CID:328740
PubChem ID:11300786
Update Time:2025-04-19

2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)-
    • 2-AMINO-3-BENZYL-5-(4-METHOXYPHENYL)PYRAZINE
    • 3-benzyl-5-(4-methoxyphenyl)pyrazin-2-amine
    • coelenteramine methyl ether
    • 5-(4-methoxyphenyl)-3-(phenylmethyl)pyrazin-2-amine
    • SCHEMBL935338
    • 2-Amino-3-benzyl-5-[4-methoxyphenyl]pyraxine
    • 40040-81-1
    • 6-IODO-IMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLICACID
    • A824864
    • FT-0611046
    • 5-(4-methoxyphenyl)-3-(phenylmethyl)-2-pyrazinamine
    • DTXSID00461733
    • Inchi: 1S/C18H17N3O/c1-22-15-9-7-14(8-10-15)17-12-20-18(19)16(21-17)11-13-5-3-2-4-6-13/h2-10,12H,11H2,1H3,(H2,19,20)
    • InChI Key: FMQSBWROAZZLPM-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1=CN=C(C(CC2C=CC=CC=2)=N1)N

Computed Properties

  • Exact Mass: 291.13700
  • Monoisotopic Mass: 291.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 461.4°C at 760 mmHg
  • Flash Point: 232.8°C
  • Refractive Index: 1.624
  • PSA: 61.03000
  • LogP: 3.90640

2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)- Security Information

2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)- Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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